Acetylsalicylic Acid-d4
Acetylsalicylic Acid-d4
Aspirin-d4 is intended for use as an internal standard for the quantification of aspirin by GC- or LC-MS. Aspirin is a non-selective, irreversible COX inhibitor. The IC50 values for ovine COX-1 and -2 are 0.75 and 1.25 mM, respectively. Aspirin acetylates COX-1 at Ser530 and COX-2 at Ser516 resulting in irreversible enzyme inhibition.
One of the isotopic labelled form of Acetylsalicylic Acid, which could be used as analgesic and anti-inflammatory agent.
One of the isotopic labelled form of Acetylsalicylic Acid, which could be used as analgesic and anti-inflammatory agent.
Brand Name:
Vulcanchem
CAS No.:
97781-16-3
VCID:
VC0196547
InChI:
InChI=1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i2D,3D,4D,5D
SMILES:
CC(=O)OC1=CC=CC=C1C(=O)O
Molecular Formula:
C9H8O4
Molecular Weight:
184.18 g/mol
Acetylsalicylic Acid-d4
CAS No.: 97781-16-3
Cat. No.: VC0196547
Molecular Formula: C9H8O4
Molecular Weight: 184.18 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
Specification
| Description | Aspirin-d4 is intended for use as an internal standard for the quantification of aspirin by GC- or LC-MS. Aspirin is a non-selective, irreversible COX inhibitor. The IC50 values for ovine COX-1 and -2 are 0.75 and 1.25 mM, respectively. Aspirin acetylates COX-1 at Ser530 and COX-2 at Ser516 resulting in irreversible enzyme inhibition. One of the isotopic labelled form of Acetylsalicylic Acid, which could be used as analgesic and anti-inflammatory agent. |
|---|---|
| CAS No. | 97781-16-3 |
| Molecular Formula | C9H8O4 |
| Molecular Weight | 184.18 g/mol |
| IUPAC Name | 2-acetyloxy-3,4,5,6-tetradeuteriobenzoic acid |
| Standard InChI | InChI=1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i2D,3D,4D,5D |
| Standard InChI Key | BSYNRYMUTXBXSQ-QFFDRWTDSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)O)OC(=O)C)[2H])[2H] |
| SMILES | CC(=O)OC1=CC=CC=C1C(=O)O |
| Canonical SMILES | CC(=O)OC1=CC=CC=C1C(=O)O |
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